Cas no 120512-42-7 (Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester)
120512-42-7 structure
Product Name:Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester
CAS No:120512-42-7
MF:C13H15NO2
MW:217.263703584671
CID:1209872
PubChem ID:19349442
Update Time:2025-04-20
Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester
- methyl 3-(1-cyano-1-methylethyl)-5-methylbenzoate
- methyl 3-(2-cyanopropan-2-yl)-5-methylbenzoate
- SCHEMBL936865
- DB-319892
- 120512-42-7
- DTXSID70598267
-
- Inchi: 1S/C13H15NO2/c1-9-5-10(12(15)16-4)7-11(6-9)13(2,3)8-14/h5-7H,1-4H3
- InChI Key: OJGFDFHIECZEDQ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)C=C(C=1)C(C#N)(C)C)=O
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.1Ų
Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
120512-42-7 (Benzoic acid, 3-(1-cyano-1-methylethyl)-5-methyl-, methyl ester) Related Products
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